Cas no 40928-84-5 (2,5-diethyl-1,3,4-thiadiazole)

• Product Name: 2,5-diethyl-1,3,4-thiadiazole
• CAS No: 40928-84-5
• MF: C₆H₁₀N₂S
• MW: 142.221999645233
• CID: 926381
• PubChem ID: 6451667
• Update Time: 2025-04-19

2,5-diethyl-1,3,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 2,5-diethyl-1,3,4-thiadiazole
• EN300-7619659
• DTXSID10193932
• 2,5-diethyl-1,3,4thiadiazole
• 40928-84-5
• EINECS 255-143-3
• NS00030875
• 1,3,4-Thiadiazole, 2,5-diethyl-
• SCHEMBL8279024
• DIETHYL-1,3,4-THIADIAZOLE
• U8J8UB9FSE
• UNII-U8J8UB9FSE

• Inchi： 1S/C6H10N2S/c1-3-5-7-8-6(4-2)9-5/h3-4H2,1-2H3
• InChI Key： BXVZVOBTUSLCIO-UHFFFAOYSA-N
• SMILES： S1C(CC)=NN=C1CC

Computed Properties

• Exact Mass: 142.056469
• Monoisotopic Mass: 142.056469
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 77.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54
• XLogP3: 2

Experimental Properties

• Density: 1.085
• Boiling Point: 234.6°C at 760 mmHg
• Flash Point: 95.3°C
• Refractive Index: 1.521